3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone
• InChI: InChI=1S/C17H15N3O/c21-17(14-12-19-10-4-3-9-16(19)18-14)20-11-5-7-13-6-1-2-8-15(13)20/h1-4,6,8-10,12H,5,7,11H2
• InChI Key: SRPHSKVZDNWGCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CN4C=CC=CC4=N3
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of specific enzymes or by modulating certain signaling pathways in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been found to have anti-cancer effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-viral effects by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone in lab experiments is its wide range of biological activities. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its potential toxicity. Further research is needed to fully understand the toxicity profile of this compound and to determine safe dosages for lab experiments.

Future Directions

There are several future directions for research on 3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone. One area of research could be focused on further elucidating the mechanism of action of this compound. Another area of research could be focused on developing derivatives of this compound with improved biological activity and reduced toxicity. Additionally, this compound could be further studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Overall, there is a great deal of potential for future research on 3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone, and this compound could have important applications in scientific research and medicine.

Synthesis Methods

The synthesis of 3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone involves the reaction of 2-aminopyridine with 2-(chloromethyl)quinoline in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.